Cas no 1866319-90-5 (Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl]-)

• Product Name: Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl]-
• CAS No: 1866319-90-5
• MF: C₁₀H₁₉BrS
• MW: 251.22686123848
• CID: 5285480
• Update Time: 2025-06-12

Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl]-

• Inchi： 1S/C10H19BrS/c1-9(2,3)12-7-6-10(8-11)4-5-10/h4-8H2,1-3H3
• InChI Key： TYFREHWHOHPPFN-UHFFFAOYSA-N
• SMILES： C1(CBr)(CCSC(C)(C)C)CC1

Additional information on Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl]-

Chemical Profile of Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl] (CAS No. 1866319-90-5) and Its Emerging Applications

Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl], identified by the CAS number 1866319-90-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives, which are known for their strained three-membered ring structure, making them highly reactive and versatile in chemical transformations. The presence of both a bromomethyl group and a tertiary thioether moiety in its molecular framework endows it with distinct reactivity patterns that are exploited in various synthetic protocols.

The structural motif of Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl] incorporates several key functional groups that contribute to its utility in chemical synthesis. The bromomethyl group (–CH₂Br) serves as a versatile electrophile, facilitating nucleophilic substitution reactions that are pivotal in constructing more complex molecular architectures. Concurrently, the tertiary thioether (–S–C(=CH₃)₂–) segment introduces steric hindrance and electronic effects that can modulate the reactivity of adjacent functional groups. This combination makes the compound an attractive intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.

In recent years, there has been a surge in research focused on cyclopropane-containing molecules due to their potential biological activities. The strained ring structure of cyclopropanes often enhances their binding affinity to biological targets, making them valuable scaffolds in drug discovery. Specifically, derivatives of Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl] have been explored for their pharmacological properties. Studies have indicated that such compounds may exhibit antimicrobial, anti-inflammatory, and even anticancer effects. The bromomethyl group allows for further derivatization into more complex pharmacophores, while the tertiary thioether can serve as a site for coordination with metal ions or for further functionalization via cross-coupling reactions.

The synthesis of Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl] involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of 1-bromo-2-chlorocyclopropane with a suitable nucleophile to introduce the bromomethyl group. Subsequent thiolation reactions with tert-butyl thiol (t-BuSH) followed by elimination or substitution steps yield the desired thioether derivative. This synthetic route underscores the compound's role as a building block in organic synthesis.

Advances in computational chemistry have further enhanced the understanding of Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl]'s reactivity and potential applications. Molecular modeling studies have revealed that the presence of the tertiary thioether influences the electronic distribution around the cyclopropane ring, making it more susceptible to ring-opening reactions under specific conditions. This insight has been leveraged to develop novel catalytic systems for asymmetric synthesis, where chiral auxiliaries or catalysts can induce enantioselective transformations.

Recent experimental investigations have demonstrated the utility of Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl] in constructing heterocyclic frameworks that are prevalent in bioactive molecules. For instance, palladium-catalyzed coupling reactions between this compound and various aryl halides have yielded substituted cyclopropylarenes with promising biological activities. These derivatives have been tested for their interactions with enzymes and receptors involved in metabolic pathways relevant to human health.

The pharmaceutical industry has shown particular interest in cyclopropane derivatives due to their unique mechanistic properties. Researchers have hypothesized that the strain energy stored within the cyclopropane ring can be harnessed to enhance binding interactions with biological targets. In this context, Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl] has been used as a precursor in designing molecules that mimic natural products with therapeutic potential. Its structural features allow for fine-tuning of physicochemical properties such as solubility and metabolic stability through strategic functionalization.

The agrochemical sector has also benefited from the versatility of cyclopropane-containing compounds like Cyclopropane, 1-(bromomethyl)-1-[2-[(1,1-dimethylethyl)thio]ethyl]. Derivatives of this molecule have been explored as lead compounds for developing novel pesticides and herbicides. Their ability to interact with biological systems at low concentrations makes them attractive candidates for environmentally friendly agricultural solutions.

In conclusion,Cyclopropane, [CAS No.]1866319-90-5, characterized by its bromomethyl and tertiary thioether functionalities, represents a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse synthetic applications, while its pharmacological relevance positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.